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Compound of Interest

Compound Name: 3-Chloro-2-methylbenzoic acid

Cat. No.: B181752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Chloro-2-
methylbenzoic acid (CAS No. 7499-08-3), a key intermediate in the synthesis of

pharmaceuticals and agrochemicals. Adherence to these guidelines is critical to ensure a safe

laboratory environment.

Hazard Identification and Classification
3-Chloro-2-methylbenzoic acid is classified as a hazardous substance. The primary hazards

are associated with irritation to the skin, eyes, and respiratory system.[1][2]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[1]

[3]

Eye Irritation 2A
H319: Causes serious eye

irritation.[1][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1]
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Signal Word: Warning[3]

Hazard Pictogram:

GHS07 (Exclamation Mark)

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Chloro-2-methylbenzoic acid is

provided below.

Property Value

Molecular Formula C₈H₇ClO₂[1]

Molecular Weight 170.59 g/mol [1]

Appearance White to off-white crystalline powder.[4]

Melting Point 163-166 °C

Flash Point Not applicable.

Storage Class 11 - Combustible Solids

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Engineering Controls:

Use in a well-ventilated area, preferably with a local exhaust ventilation system or in a fume

hood.[3]

Ensure eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile, butyl

rubber) and a lab coat.[6]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 dust mask or higher is

recommended.

Handling and Storage
Safe Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust.[7]

Wash hands thoroughly after handling.[3]

Keep away from incompatible materials such as strong oxidizing agents.[8][9]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Keep separated from incompatible materials.[8]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.[3][5][8]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[3][5][8] Seek

medical attention if skin irritation occurs.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[5][8]

Remove contact lenses if present and easy to

do.[3] Continue rinsing. Seek immediate medical

attention.[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[3][5] Never give anything by mouth to an

unconscious person. Seek medical attention.

[10]

Below is a workflow for first aid response:
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Exposure Event
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First Aid Response Workflow

Firefighting and Accidental Release Measures
Firefighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[3][8]

Specific Hazards: May produce poisonous gases in a fire, including carbon monoxide,

carbon dioxide, and hydrogen chloride gas.[5][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][8]

Accidental Release Measures:
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Personal Precautions: Ensure adequate ventilation.[5] Wear appropriate personal protective

equipment.[3] Avoid dust formation.[8]

Environmental Precautions: Prevent product from entering drains or waterways.[3]

Containment and Cleanup: Sweep up the spilled material and place it into a suitable, closed

container for disposal.[5][9] Avoid creating dust. Use non-sparking tools.

The logical flow for managing a spill is outlined below:
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Accidental Spill Response Workflow
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Toxicity and Ecological Information
Detailed quantitative toxicity data for 3-Chloro-2-methylbenzoic acid is not readily available in

the provided search results. However, it is known to cause irritation. No information was found

to indicate that this substance is persistent, bioaccumulative, or toxic (PBT), or very persistent

and very bioaccumulative (vPvB).[3]

Disposal Considerations
Dispose of this chemical and its container in accordance with local, state, and federal

regulations.[3] Waste should be handled by a licensed waste disposal company. Do not allow

the chemical to enter drains or the environment.[9]

Experimental Protocols: Best Practices
While specific experimental protocols for this compound are not available, the following

represents best practices for handling and use in a laboratory setting.

Protocol: Weighing and Preparing Solutions

Preparation:

Ensure the work area (e.g., fume hood, ventilated balance enclosure) is clean and free of

clutter.

Don the appropriate PPE: lab coat, safety goggles, and chemical-resistant gloves.

If there is a risk of significant dust generation, use an N95 respirator.

Weighing:

Perform all weighing operations within a ventilated enclosure to minimize dust inhalation.

Use a tared, appropriate-sized container to weigh the desired amount of 3-Chloro-2-
methylbenzoic acid.

Handle the solid with a spatula; avoid scooping actions that could generate dust.
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Close the primary container immediately after weighing.

Solution Preparation:

Add the weighed solid to the chosen solvent in a flask or beaker within the fume hood.

Add the solvent slowly to avoid splashing.

If necessary, use a magnetic stirrer or gentle agitation to dissolve the solid.

Ensure the container is appropriately labeled with the chemical name, concentration, date,

and your initials.

Cleanup:

Carefully clean the spatula and any other contaminated equipment.

Wipe down the work surface with an appropriate solvent and then with soap and water.

Dispose of any contaminated wipes or weighing paper in the designated solid waste

container.

Remove PPE and wash hands thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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